Cas no 5863-81-0 (Carbamimidothioic acid, N-cyano-N'-(phenylmethyl)-, methyl ester)

• Product Name: Carbamimidothioic acid, N-cyano-N'-(phenylmethyl)-, methyl ester
• CAS No: 5863-81-0
• MF: C₁₀H₁₁N₃S
• MW: 205.279440164566
• CID: 341396
• PubChem ID: 13790598
• Update Time: 2025-04-19

Carbamimidothioic acid, N-cyano-N'-(phenylmethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid, N-cyano-N'-(phenylmethyl)-, methyl ester
• methyl N'-benzyl-N-cyanocarbamimidothioate
• methyl N-benzyl-N'-cyanocarbamimidothioate
• (Z)-N-Benzyl-N'-cyano(methylsulfanyl)methanimidamide
• DTXSID30549518
• SCHEMBL19494294
• SCHEMBL13325143
• 5863-81-0
• AKOS019053663

• Inchi： 1S/C10H11N3S/c1-14-10(13-8-11)12-7-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,12,13)
• InChI Key： SOJKHYSLBQGGFZ-UHFFFAOYSA-N
• SMILES： S(C)/C(/NC#N)=N\CC1C=CC=CC=1

Computed Properties

• Exact Mass: 205.06753
• Monoisotopic Mass: 205.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 73.5Ų

Experimental Properties

• PSA: 48.18